4-(2-Methoxy-benzyl)-6-methyl-2H-pyridazin-3-one

Specification

• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 5-[(2-methoxyphenyl)methyl]-3-methyl-1H-pyridazin-6-one
• Standard InChI: InChI=1S/C13H14N2O2/c1-9-7-11(13(16)15-14-9)8-10-5-3-4-6-12(10)17-2/h3-7H,8H2,1-2H3,(H,15,16)
• Standard InChI Key: XDZXQWDFVIWZHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)C(=C1)CC2=CC=CC=C2OC

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

4-(2-Methoxy-benzyl)-6-methyl-2H-pyridazin-3-one has the molecular formula C₁₃H₁₄N₂O₂ and a molecular weight of 230.26 g/mol. The pyridazinone core consists of a six-membered pyridazine ring fused to a ketone group, with substituents at the 4- and 6-positions:

• 4-position: 2-Methoxy-benzyl group (C₆H₄(OCH₃)CH₂).

• 6-position: Methyl group (CH₃).

The methoxy-benzyl group introduces steric bulk and electron-donating effects, while the methyl group enhances lipophilicity, influencing pharmacokinetic properties.

Structural Analysis

X-ray crystallography and computational studies reveal a planar pyridazine ring with slight puckering at the carbonyl oxygen. The methoxy-benzyl group adopts a para orientation relative to the pyridazine nitrogen, optimizing π-π stacking interactions in biological targets. The methyl group at position 6 contributes to hydrophobic interactions, as demonstrated in molecular docking studies with cyclooxygenase-2 (COX-2).

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₃H₁₄N₂O₂
Molecular Weight (g/mol)	230.26
LogP (Predicted)	2.1 ± 0.3
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3

Synthesis and Optimization

Conventional Synthesis

The primary synthesis route involves condensation of 6-methylpyridazin-3(2H)-one with 2-methoxybenzyl chloride under reflux conditions in polar aprotic solvents (e.g., acetonitrile or ethanol). The reaction proceeds via nucleophilic substitution, with yields ranging from 65% to 78%.

Reaction Scheme:
$\text{6-Methylpyridazin-3(2H)-one} + \text{2-Methoxybenzyl chloride} \xrightarrow{\text{EtOH, Δ}} \text{4-(2-Methoxy-benzyl)-6-methyl-2H-pyridazin-3-one}$

Microwave-Assisted Synthesis

Recent advancements utilize microwave irradiation to reduce reaction times from 12–24 hours to 30–45 minutes, achieving yields up to 92%. This method enhances energy efficiency and minimizes side products, such as N-alkylated derivatives.

Table 2: Synthesis Conditions Comparison

Parameter	Conventional Method	Microwave Method
Reaction Time	12–24 hours	30–45 minutes
Yield	65–78%	85–92%
Solvent	Ethanol/Acetonitrile	Ethanol
Temperature	80–100°C	120–150°C

Pharmacological Activities

Anti-Inflammatory Properties

4-(2-Methoxy-benzyl)-6-methyl-2H-pyridazin-3-one inhibits COX-2 with an IC₅₀ of 1.2 µM, compared to 0.8 µM for celecoxib. The methoxy-benzyl group interacts with Val523 and Ser530 in the COX-2 active site, while the methyl group stabilizes hydrophobic pockets. In murine models, the compound reduced paw edema by 62% at 10 mg/kg, outperforming aspirin (45%).

Antimicrobial Activity

Against Staphylococcus aureus and Escherichia coli, the compound exhibited MIC values of 8 µg/mL and 16 µg/mL, respectively. The mechanism involves disruption of bacterial cell membrane integrity, as confirmed by electron microscopy.

Table 3: Biological Activity Profile

Activity	Model System	Result
COX-2 Inhibition	In vitro assay	IC₅₀ = 1.2 µM
Anti-inflammatory	Carrageenan-induced edema	62% reduction at 10 mg/kg
Antibacterial (S. aureus)	Broth microdilution	MIC = 8 µg/mL

Research Advancements and Mechanistic Insights

Structure-Activity Relationships (SAR)

• Methoxy Group Position: Moving the methoxy group from ortho to para on the benzyl ring decreases COX-2 affinity by 40%, highlighting the importance of steric alignment.

• Methyl Substitution: Replacing the 6-methyl group with ethyl reduces antimicrobial activity by 3-fold, suggesting optimal chain length for membrane penetration.

Molecular Dynamics Simulations

Simulations (100 ns) reveal stable binding to COX-2, with root-mean-square deviation (RMSD) < 2.0 Å. The compound’s half-life in plasma is 4.2 hours, supporting twice-daily dosing regimens.

Future Directions

Pharmacokinetic Optimization

Structural modifications, such as fluorination of the benzyl ring, may enhance metabolic stability. Preliminary studies show 4-fluoro-2-methoxybenzyl analogs increase plasma half-life to 6.8 hours.

Targeted Drug Delivery

Encapsulation in liposomal nanoparticles (150 nm diameter) improves bioavailability by 2.3-fold in rodent models, reducing hepatic first-pass metabolism.